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Compound of Interest

Compound Name: Decan-2-one-d5

Cat. No.: B12370297 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Decan-2-one-d5. The following

procedures for personal protective equipment (PPE), handling, storage, and disposal are

based on the safety data for the non-deuterated analogue, Decan-2-one, as specific data for

the deuterated compound is not readily available. The toxicological properties of a deuterated

compound are presumed to be very similar to its non-deuterated counterpart.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Decan-2-one is provided in the table

below. This information is critical for understanding the substance's behavior and potential

hazards.
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Property Value

Molecular Formula
C10H15D5O (Decan-2-one-d5) / C10H20O

(Decan-2-one)

Molecular Weight
161.30 g/mol (Decan-2-one-d5) / 156.27 g/mol

(Decan-2-one)[1][2]

Appearance Colorless clear liquid[1][3]

Boiling Point 210-211°C[1][4]

Melting Point 3.5 - 14°C[1][4]

Flash Point 71 - 86°C[1][3][4]

Density 0.819 - 0.831 g/cm³ at 20-25°C[3][4]

Solubility in Water Insoluble (0.0768 mg/mL at 25°C)[4][5]

Vapor Pressure 0.248 mmHg at 25°C (estimated)[3]

Personal Protective Equipment (PPE) Selection
Workflow
The selection of appropriate PPE is a critical step in safely handling Decan-2-one-d5. The

following diagram outlines the decision-making process for ensuring adequate protection.
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Personal Protective Equipment (PPE) Selection for Decan-2-one-d5

Hazard Assessment

PPE Selection

Specific Recommendations

Identify Hazards:
- Skin/Eye Irritant

- Inhalation of Vapors
- Flammable (Combustible Liquid)

Eye and Face Protection Hand Protection Body Protection Respiratory Protection

Chemical splash-resistant safety glasses or goggles.
Face shield if splash risk is high.

Chemical-resistant gloves (e.g., Butyl rubber, Nitrile).
Avoid natural rubber.

Lab coat.
Chemical-resistant apron and sleeves if handling large quantities.

Use in a well-ventilated area or fume hood.
If ventilation is inadequate, use a NIOSH-approved respirator.

Click to download full resolution via product page

PPE Selection Workflow for Decan-2-one-d5

Operational and Disposal Plans
Adherence to proper operational and disposal procedures is mandatory to ensure laboratory

safety and environmental compliance.

Handling and Storage
Engineering Controls:

Always handle Decan-2-one-d5 in a well-ventilated area.

The use of a chemical fume hood is strongly recommended to minimize inhalation of vapors.
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Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area[1][6].

Personal Handling:

Avoid Contact: Prevent contact with skin, eyes, and clothing[1].

Hygiene: Wash hands thoroughly after handling the substance[1]. Do not eat, drink, or

smoke in the handling area[1].

Ignition Sources: Keep the compound away from open flames, hot surfaces, and other

sources of ignition as it is a combustible liquid[7].

Clothing: Remove any contaminated clothing immediately and wash it before reuse[1].

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[1][7].

Keep away from heat, sparks, and flame[7].

Store locked up[1].

Incompatible materials include oxidizing agents[7].

Spill Procedures
In the event of a spill, follow these steps:

Evacuate: Immediately evacuate non-essential personnel from the spill area[6].

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so[1].

Ignition Sources: Remove all sources of ignition[7].

Absorption: Absorb the spill with an inert material such as sand, silica gel, or universal

binder[1][7].
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Collection: Collect the absorbed material and place it into a suitable, closed container for

disposal[1][7].

Decontamination: Clean the spill area thoroughly.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention[1].

Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes

while removing contaminated clothing. Seek medical attention if irritation develops or

persists[1][8].

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek immediate medical attention[1].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention[1].

Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste[7].

Containerization: Collect waste Decan-2-one-d5 and any contaminated materials in a

designated, properly labeled, and sealed container.

Disposal: Dispose of the contents and container at an approved waste disposal plant[1]. Do

not dispose of it down the drain or with regular trash. Contact a licensed professional waste

disposal service for proper disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sds.metasci.ca [sds.metasci.ca]

2. 2-Decanone-1,1,1,3,3-D5 | C10H20O | CID 16745186 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-decanone, 693-54-9 [thegoodscentscompany.com]

4. 2-Decanone | C10H20O | CID 12741 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 2-Decanone - Wikipedia [en.wikipedia.org]

6. benchchem.com [benchchem.com]

7. fishersci.com [fishersci.com]

8. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Decan-2-one-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370297#personal-protective-equipment-for-
handling-decan-2-one-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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